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Compound of Interest

Compound Name: Sesamolinol

Cat. No.: B035582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the

characterization of sesamolinol, a key lignan found in sesame seeds (Sesamum indicum). The

data presented here pertains to sesamolinol diglucoside, a naturally occurring glycoside of

sesamolinol, for which comprehensive analytical data has been published. This document

compiles quantitative spectroscopic data, detailed experimental protocols, and visual workflows

to support research and development activities.

Spectroscopic Data Summary
The structural elucidation of sesamolinol diglucoside relies on a combination of Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), supplemented by

Ultraviolet-Visible (UV-Vis) spectroscopy.

NMR spectroscopy is fundamental for determining the precise chemical structure of

sesamolinol diglucoside. The following tables summarize the ¹H and ¹³C NMR spectral data,

as identified in methanol-d4 (CD₃OD) solvent.

Table 1: ¹H-NMR Spectroscopic Data for Sesamolinol Diglucoside (600 MHz, CD₃OD)[1][2]
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 3.33 m

2 5.65 s

4a 4.00 dd J = 1.1, 9.2

4b 4.15 dd J = 5.9, 9.2

5 2.98 m

6 4.46 d J = 4.8

8a 4.40 dd J = 4.3, 9.2

8b 3.96 dd J = 6.7, 9.2

2' 6.90 d J = 1.7

5' 7.12 d J = 8.4

6' 6.79 dd J = 1.7, 8.4

2'' 6.90 d J = 1.7

5'' 6.79 d J = 8.1

6'' 6.90 dd J = 1.7, 8.1

OCH₃ 3.84 s

OCH₂O 5.94 s

G1-H1 4.81 d J = 7.6

G1'-H1 4.37 d J = 7.8

Table 2: ¹³C-NMR Spectroscopic Data for Sesamolinol Diglucoside (150 MHz, CD₃OD)[1][2]
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Position Chemical Shift (δ, ppm)

1 53.9

2 108.3

4 70.3

5 50.9

6 88.5

8 71.7

1' 154.8

2' 107.2

3' 151.8

4' 142.9

5' 118.0

6' 120.3

1'' 136.0

2'' 107.2

3'' 149.5

4'' 148.7

5'' 109.4

6'' 120.3

OCH₃ 56.6

OCH₂O 102.8

G1-C1 104.5

G1'-C1 105.0
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Mass spectrometry confirms the molecular weight, while UV-Vis spectroscopy reveals

information about the electronic conjugation within the molecule.

Table 3: MS and UV-Vis Spectroscopic Data for Sesamolinol Diglucoside

Technique Parameter Value Reference

Mass Spec.
Adduct Ion [M-

H+HCO₂]⁻
m/z 741 [3]

UV-Vis λmax 1 ~236 nm [3]

UV-Vis λmax 2 ~286 nm [3]

Experimental Protocols
The following protocols are summarized from the methodologies used for the isolation and

characterization of sesamolinol diglucoside from sesame seeds.[1][2][4][5]

The overall process involves defatting the sesame seeds, extracting the lignan glucosides, and

purifying the target compound using chromatographic techniques.
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Sample Preparation

Crude Extraction

Purification

Characterization

Sesame Seeds (20g)

Grinding

Defatting with n-hexane

Defatted Sesame Flour (DSF)

Extraction with 80% Ethanol (24h)

Crude Lignan Extract

Dissolve in Chloroform/Methanol (4:1)

Solid-Phase Extraction (Silica Cartridge)

Analytical HPLC Separation

Collect Sesamolinol Diglucoside

NMR MS UV-Vis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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